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4,6-Dimethylpyrimidin-2-ol
Compound Name:

hydrochloride
CAS No.: 34289-60-6
Cat. No.: B141718

Get Quote

Abstract

This technical guide provides an exhaustive analysis of 4,6-Dimethylpyrimidin-2-ol
hydrochloride (CAS: 34289-60-6), a critical heterocyclic scaffold in medicinal chemistry.[1][2]
It details the compound's structural dynamics, specifically its keto-enol tautomerism, which
dictates its reactivity profile.[1] The guide covers optimized synthetic protocols, downstream
functionalization strategies (notably chlorination via POCIs), and its pivotal role as an
intermediate in the development of FGFR4 inhibitors and agrochemicals.

Chemical Identity & Structural Dynamics[1][2]

4,6-Dimethylpyrimidin-2-ol hydrochloride exists in a dynamic equilibrium that fundamentally
influences its chemical behavior.[1][2] While often referred to as a "pyrimidinol,” the compound
predominantly adopts the 2-pyrimidone (keto) tautomer in the solid state and in polar solvents.
This structural duality is not merely academic; it dictates the choice of reagents for
functionalization.[1][2]
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Property Data Note

4,6-Dimethyl-1H-pyrimidin-2-
IUPAC Name ) Preferred tautomer name
one hydrochloride

CAS Number 34289-60-6 Hydrochloride salt
2-Hydroxy-4,6-
Free Base CAS 108-79-2 ) o
dimethylpyrimidine
Molecular Formula CeHsN20O[1][2][3][4][5] - HCI
Molecular Weight 160.60 g/mol Salt form
White to light yellow crystalline i
Appearance Hygroscopic
powder
Melting Point 281 °C (dec.)[1][2] High thermal stability
B Soluble in water, methanol, ) _
Solubility Insoluble in non-polar organics
ethanol

~3.5 (protonated), ~9.5 ]
pKa (est.) ] Amphoteric nature
(deprotonation)

Tautomeric Equilibrium & Reactivity

The reactivity of the core scaffold is governed by the equilibrium between the lactim (enol) and
lactam (keto) forms.

o Keto Form (Major): Favored in neutral conditions; susceptible to N-alkylation.[1][2]

e Enol Form (Minor): Trapped using "hard" electrophiles or specific conditions (e.g., O-
alkylation with silver salts).[1][2]

o Aromaticity: The hydrochloride salt stabilizes the aromatic system, often making the salt form
easier to handle and purify than the free base.

Synthetic Routes & Optimization
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The synthesis of 4,6-dimethylpyrimidin-2-ol is a classic example of a cyclocondensation
reaction between a 1,3-dicarbonyl compound and a urea derivative.[1] The industrial standard
utilizes acetylacetone and urea.[1][2]

Mechanism of Formation

The reaction proceeds via a nucleophilic attack of urea nitrogens on the carbonyl carbons of
acetylacetone, followed by dehydration and aromatization.

Acid Cat. - H20
Acetyla+cetone (HCVEIOH) o Open-Chain (Condensation) , Cyclic 4,6-Dimethylpyrimidin-2-ol
Uiea "1 ureido Intermediate Intermediate (Keto Tautomer)

Click to download full resolution via product page

Figure 1: Step-wise cyclocondensation mechanism for the synthesis of the pyrimidine core.[1]

[2][4]

Experimental Protocol: Laboratory Scale Synthesis

Objective: Synthesis of 4,6-Dimethylpyrimidin-2-ol Hydrochloride (100 mmol scale).

Reagents:

Acetylacetone (10.0 g, 100 mmol)

Urea (6.6 g, 110 mmol)

Ethanol (Absolute, 50 mL)

Conc. HCI (12 M, 10 mL)
Procedure:

e Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve urea (6.6 g) in ethanol (30 mL).

» Addition: Add acetylacetone (10.0 g) slowly to the stirring solution.
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o Catalysis: Add concentrated HCI (10 mL) dropwise. Caution: Exothermic.[1][2]

o Reflux: Heat the mixture to reflux (approx. 80°C) for 4—6 hours. Monitoring by TLC (10%
MeOH in DCM) should show the disappearance of acetylacetone.[1][2]

o Crystallization: Cool the reaction mixture to room temperature, then chill in an ice bath (0—
5°C) for 1 hour. The hydrochloride salt will precipitate as white crystals.[1][2]

« Filtration: Filter the solid under vacuum. Wash the cake with cold ethanol (2 x 10 mL) and
diethyl ether (20 mL) to remove unreacted starting materials.

e Drying: Dry the product in a vacuum oven at 50°C for 4 hours.
o Typical Yield: 85-92%[1][2]

o Purity Check: *H NMR (D20) should show a singlet at ~2.4 ppm (6H, 2xCHs) and a singlet
at ~6.5 ppm (1H, CH).[1][2]

Reactivity Profile & Functionalization[2]

The utility of 4,6-dimethylpyrimidin-2-ol HCI lies in its conversion to electrophilic intermediates,
primarily 2-chloro-4,6-dimethylpyrimidine.[1][2] This transformation is the gateway to diverse
pharmaceutical libraries.[1][2]

Chlorination: The Key Gateway

Direct displacement of the hydroxyl (keto) group with a chlorine atom transforms the molecule
into a potent electrophile.

Reagents: Phosphorus oxychloride (POCIs) is the standard reagent.[1][2][6][7] Critical Insight:
The reaction requires a base (e.g., N,N-dimethylaniline or pyridine) to scavenge the HCI
byproduct and catalyze the formation of the dichlorophosphate intermediate.
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Figure 2: Divergent synthesis pathways from the parent scaffold.[1][2]

Protocol: Chlorination with POCI3

Safety Note: POCIs is highly corrosive and water-reactive.[1][2] Perform in a fume hood.
e Setup: Mix 4,6-dimethylpyrimidin-2-ol HCI (1 eq) with POCIs (3-5 eq).
o Catalyst: Add N,N-dimethylaniline (0.5 eq) cautiously.

e Reaction: Reflux at 100-110°C for 2—-3 hours. The suspension will clear as the reaction
proceeds.

e Quench: Distill off excess POCIs under reduced pressure. Pour the viscous residue onto
crushed ice very slowly (exothermic hydrolysis).

o Extraction: Neutralize with aqueous Na=COs and extract with dichloromethane.

Pharmaceutical & Industrial Applications[1][2][8][9]
[10][11]
FGFR4 Inhibitors
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Recent drug discovery campaigns have utilized the 4,6-dimethylpyrimidine scaffold to design
selective Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors.[1][2] The 2-position is
derivatized with complex amines to target the ATP-binding pocket of the kinase, treating
hepatocellular carcinoma (HCC).[1]

o Mechanism:[1][2][4][8][9][10][11] The pyrimidine ring acts as a hinge binder, mimicking the
adenine of ATP.

Agrochemicals

The scaffold is a precursor for Pyrimethanil metabolites and other anilinopyrimidine fungicides.
[1][2] The 4,6-dimethyl substitution pattern provides steric protection, enhancing metabolic
stability in plants.

Analytical Characterization

To validate the integrity of the hydrochloride salt, the following spectral signatures are
diagnostic:

 1H NMR (D20, 400 MHz2):

o 0 2.45 ppm (s, 6H): Methyl groups at C4 and C6.[1][2]

o 0 6.60 ppm (s, 1H): Aromatic proton at C5.[1][2]

o Note: The NH proton is exchangeable and typically not observed in D20.[1][2]
« 13C NMR (D20):

o Distinct signals for methyl carbons (~20 ppm), C5 (~110 ppm), C4/C6 (~165 ppm), and the
carbonyl/C2 (~155-160 ppm).[1]

e Mass Spectrometry (ESI+):

o [M+H]* =125.07 m/z (corresponding to the free base cation).[1][2]

Stability & Safety (MSDS Summary)
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e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[1][2]

o Handling: The hydrochloride salt is hygroscopic.[1][2] Store in a desiccator or tightly sealed
container under inert gas (Nitrogen/Argon) for long-term stability.

» Incompatibility: Avoid strong oxidizing agents and strong bases (which liberate the free
base).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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